Cas no 2138124-19-1 (3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138124-19-1
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6073418
• PubChem ID: 165498238
• Update Time: 2025-06-12

3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol
• 2138124-19-1
• EN300-1160087
• 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C14H27NO/c1-10(2)15(9-12-5-6-12)14-8-13(16)7-4-11(14)3/h10-14,16H,4-9H2,1-3H3
• InChI Key： SFWZVRCGTAWTGD-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C(C)C)CC1CC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol

Comprehensive Overview of 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138124-19-1)

The compound 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138124-19-1) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its complex structure, featuring a cyclohexanol core substituted with a cyclopropylmethyl and isopropyl amino group, makes it a valuable intermediate for the development of novel pharmaceuticals and bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for specialty chemicals like 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol has surged, driven by advancements in high-throughput screening and computational drug design. This compound's stereochemistry and functional group arrangement offer versatile reactivity, enabling its use in asymmetric synthesis and catalysis. Its CAS No. 2138124-19-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The synthesis of 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol often involves multi-step reactions, including reductive amination and ring-opening strategies. Its cyclopropyl moiety is of particular interest due to its role in enhancing metabolic stability and bioavailability in drug candidates. This aligns with current trends in fragment-based drug discovery, where small, rigid rings like cyclopropanes are leveraged to improve ligand efficiency.

From an industrial perspective, CAS No. 2138124-19-1 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce such compounds, minimizing hazardous byproducts and energy consumption. This resonates with the growing emphasis on Environmental, Social, and Governance (ESG) compliance in the chemical sector.

In analytical chemistry, the characterization of 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol relies heavily on techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for reproducibility in research. The CAS registry number system further aids in avoiding confusion with structurally similar molecules.

Looking ahead, the potential of 3-[(Cyclopropylmethyl)(propan-2-yl)amino]-4-methylcyclohexan-1-ol extends beyond pharmaceuticals. Its unique properties may find applications in material science, such as in the design of liquid crystals or polymeric additives. As the scientific community continues to explore its capabilities, this compound remains a subject of active investigation and innovation.